Cas no 1628689-35-9 (Thiazole, 4-chloro-2-(chloromethyl)-)
1628689-35-9 structure
Product Name:Thiazole, 4-chloro-2-(chloromethyl)-
CAS No:1628689-35-9
MF:C4H3Cl2NS
MW:168.044317483902
CID:6001918
PubChem ID:22446559
Update Time:2024-01-13
Thiazole, 4-chloro-2-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 4-chloro-2-(chloromethyl)-
- SCHEMBL8708377
- 1628689-35-9
- EN300-7462536
- 4-CHLORO-2-(CHLOROMETHYL)THIAZOLE
- 4-chloro-2-(chloromethyl)-1,3-thiazole
- AT15212
-
- Inchi: 1S/C4H3Cl2NS/c5-1-4-7-3(6)2-8-4/h2H,1H2
- InChI Key: UOJOAKMCWHWVRF-UHFFFAOYSA-N
- SMILES: S1C=C(Cl)N=C1CCl
Computed Properties
- Exact Mass: 166.9363257g/mol
- Monoisotopic Mass: 166.9363257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.503±0.06 g/cm3(Predicted)
- Boiling Point: 222.3±20.0 °C(Predicted)
- pka: -0.78±0.10(Predicted)
Thiazole, 4-chloro-2-(chloromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7462536-0.05g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 0.05g |
$212.0 | 2025-03-11 | |
| Enamine | EN300-7462536-0.1g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 0.1g |
$317.0 | 2025-03-11 | |
| Enamine | EN300-7462536-0.25g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 0.25g |
$452.0 | 2025-03-11 | |
| Enamine | EN300-7462536-0.5g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 0.5g |
$713.0 | 2025-03-11 | |
| Enamine | EN300-7462536-1.0g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 1.0g |
$914.0 | 2025-03-11 | |
| Enamine | EN300-7462536-2.5g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 2.5g |
$1791.0 | 2025-03-11 | |
| Enamine | EN300-7462536-5.0g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 5.0g |
$2650.0 | 2025-03-11 | |
| Enamine | EN300-7462536-10.0g |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95.0% | 10.0g |
$3929.0 | 2025-03-11 | |
| Aaron | AR028XTF-50mg |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95% | 50mg |
$317.00 | 2025-02-17 | |
| Aaron | AR028XTF-100mg |
4-chloro-2-(chloromethyl)-1,3-thiazole |
1628689-35-9 | 95% | 100mg |
$461.00 | 2025-02-17 |
Thiazole, 4-chloro-2-(chloromethyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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